Acute Kidney Injury
Description
Acute Kidney Injury (AKI), formerly known as acute renal failure, is a sudden and often reversible decline in kidney function, occurring over hours or days. It is characterized by an abrupt decrease in glomerular filtration rate, leading to the accumulation of nitrogenous waste products and dysregulation of fluid, electrolyte, and acid-base balance. AKI can range from mild elevations in creatinine to severe anuria requiring renal replacement therapy. It is a common and serious complication in hospitalized patients, particularly those with critical illness, sepsis, or major surgery.
Treatment Compounds
BCL2
10-甲氧基喜树碱
10-Methoxycamptothecin
苦参碱
Matrine
三七皂苷R1
Notoginsenoside R1
Ophiopogonin C
Ophiopogonin C
商陆皂苷D
Esculentoside D
达木林 B
Damulin B
三七皂苷Ft1
Notoginsenoside Ft1
Melamine
Melamine
3-Methoxyfuran
3-Methoxyfuran
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TLR4
NFE2L2
虎杖苷
Polydatin
倒千里光碱
Retrorsine
苦参碱
Matrine
三七皂苷R1
Notoginsenoside R1
25S-牛膝甾酮
25S-Inokosterone
25-脱水泽泻醇A;泽泻醇G
Alisol G
达木林 B
Damulin B
碘克沙醇杂质C
Iodixanol Impurity C
碘克沙醇杂质E
Iodixanol Impurity E
茯苓新酸A
Poricoic acid A
Sterigmatocystin
Sterigmatocystin
3-Methoxyfuran
3-Methoxyfuran
HIF1A
HDAC6
EDNRB
CMA1
ADORA2B
RELA
GPBAR1
TNF
虎杖苷
Polydatin
倒千里光碱
Retrorsine
文多灵
Vindoline
马兜铃内酰胺 A
Aristolactam I
羧基苍术苷钾盐
Carboxyatractyloside Potassium Salt
苦参碱
Matrine
三七皂苷R1
Notoginsenoside R1
羧基苍术苷
Carboxyatractyloside
Ophiopogonin C
Ophiopogonin C
商陆皂苷D
Esculentoside D
25S-牛膝甾酮
25S-Inokosterone
山姜烯酮
Alpinenone
达木林 B
Damulin B
碘克沙醇杂质C
Iodixanol Impurity C
碘克沙醇杂质E
Iodixanol Impurity E
新霉素杂质A; 盐酸新霉胺
Neamine Hydrochloride
泽泻醇B
Alisol B
异丁香酚乙酸酯
Isoeugenol acetate
Melamine
Melamine
Sterigmatocystin
Sterigmatocystin
3-Methoxyfuran
3-Methoxyfuran
茯苓酸G
Poricoic acid G
EPHX2
NOS2
PTGS2
羧基苍术苷钾盐
Carboxyatractyloside Potassium Salt
羧基苍术苷
Carboxyatractyloside
商陆皂苷D
Esculentoside D
25S-牛膝甾酮
25S-Inokosterone
山姜烯酮
Alpinenone
达木林 B
Damulin B
异丁香酚乙酸酯
Isoeugenol acetate
Melamine
Melamine
3-Methoxyfuran
3-Methoxyfuran
NFKB1
马兜铃内酰胺 A
Aristolactam I
羧基苍术苷钾盐
Carboxyatractyloside Potassium Salt
苦参碱
Matrine
三七皂苷R1
Notoginsenoside R1
羧基苍术苷
Carboxyatractyloside
Ophiopogonin C
Ophiopogonin C
商陆皂苷D
Esculentoside D
山姜烯酮
Alpinenone
达木林 B
Damulin B
碘克沙醇杂质C
Iodixanol Impurity C
碘克沙醇杂质E
Iodixanol Impurity E
新霉素杂质A; 盐酸新霉胺
Neamine Hydrochloride
茯苓新酸A
Poricoic acid A
Melamine
Melamine
3-Methoxyfuran
3-Methoxyfuran
茯苓酸G
Poricoic acid G
AKT1
ABCC1
SLC5A2
CASP3
虎杖苷
Polydatin
倒千里光碱
Retrorsine
文多灵
Vindoline
马兜铃内酰胺 A
Aristolactam I
羧基苍术苷钾盐
Carboxyatractyloside Potassium Salt
苦参碱
Matrine
三七皂苷R1
Notoginsenoside R1
羧基苍术苷
Carboxyatractyloside
Ophiopogonin C
Ophiopogonin C
商陆皂苷D
Esculentoside D
25-脱水泽泻醇A;泽泻醇G
Alisol G
山姜烯酮
Alpinenone
达木林 B
Damulin B
碘克沙醇杂质E
Iodixanol Impurity E
泽泻醇B
Alisol B
三七皂苷Ft1
Notoginsenoside Ft1
Melamine
Melamine
Sterigmatocystin
Sterigmatocystin
3-Methoxyfuran
3-Methoxyfuran
茯苓酸G
Poricoic acid G
IL6
倒千里光碱
Retrorsine
文多灵
Vindoline
马兜铃内酰胺 A
Aristolactam I
羧基苍术苷钾盐
Carboxyatractyloside Potassium Salt
苦参碱
Matrine
三七皂苷R1
Notoginsenoside R1
羧基苍术苷
Carboxyatractyloside
商陆皂苷D
Esculentoside D
25S-牛膝甾酮
25S-Inokosterone
山姜烯酮
Alpinenone
碘克沙醇杂质C
Iodixanol Impurity C
碘克沙醇杂质E
Iodixanol Impurity E
泽泻醇B
Alisol B
异丁香酚乙酸酯
Isoeugenol acetate
3-Methoxyfuran
3-Methoxyfuran
茯苓酸G
Poricoic acid G
HMOX1
文多灵
Vindoline
苦参碱
Matrine
三七皂苷R1
Notoginsenoside R1
Ophiopogonin C
Ophiopogonin C
商陆皂苷D
Esculentoside D
达木林 B
Damulin B
异丁香酚乙酸酯
Isoeugenol acetate
Melamine
Melamine
Sterigmatocystin
Sterigmatocystin
TGFB1
倒千里光碱
Retrorsine
马兜铃内酰胺 A
Aristolactam I
三七皂苷R1
Notoginsenoside R1
Ophiopogonin C
Ophiopogonin C
商陆皂苷D
Esculentoside D
25S-牛膝甾酮
25S-Inokosterone
碘克沙醇杂质C
Iodixanol Impurity C
碘克沙醇杂质E
Iodixanol Impurity E
茯苓新酸A
Poricoic acid A
茯苓酸G
Poricoic acid G
NOS3
SOD2
NLRP3
ATP1A1
VEGFA
BAX
REN
AQP1
KEAP1
KCNJ1
HMGB1
Bacterial Lipopolysaccharide
NADPH Oxidase
NADPH oxidase 2 (NOX2)
Mitochondrial Permeability Transition Pore
p38 Mitogen-Activated Protein Kinase
Adenine Nucleotide Translocator
Nuclear Factor Kappa B
Kidney injury molecule-1
Neutrophil gelatinase-associated lipocalin
Reactive Oxygen Species
Solute Carrier Family 7 Member 11
Ferritin Heavy Chain 1
Acyl-CoA Synthetase Long Chain Family Member 4
Growth arrest-specific 6
Axl receptor tyrosine kinase
其他治疗化合物
直接关联的治疗化合物，作用靶点尚未明确
10-甲氧基喜树碱
10-Methoxycamptothecin
虎杖苷
Polydatin
倒千里光碱
Retrorsine
文多灵
Vindoline
马兜铃内酰胺 A
Aristolactam I
羧基苍术苷钾盐
Carboxyatractyloside Potassium Salt
苦参碱
Matrine
三七皂苷R1
Notoginsenoside R1
羧基苍术苷
Carboxyatractyloside
Ophiopogonin C
Ophiopogonin C
商陆皂苷D
Esculentoside D
25S-牛膝甾酮
25S-Inokosterone
25-脱水泽泻醇A;泽泻醇G
Alisol G
山姜烯酮
Alpinenone
达木林 B
Damulin B
碘克沙醇杂质C
Iodixanol Impurity C
碘克沙醇杂质E
Iodixanol Impurity E
新霉素杂质A; 盐酸新霉胺
Neamine Hydrochloride
泽泻醇B
Alisol B
茯苓新酸A
Poricoic acid A
三七皂苷Ft1
Notoginsenoside Ft1
异丁香酚乙酸酯
Isoeugenol acetate
Melamine
Melamine
Sterigmatocystin
Sterigmatocystin
3-Methoxyfuran
3-Methoxyfuran
D-甘露醇
D-Mannitol
茯苓酸G
Poricoic acid G